Cas no 1261640-30-5 (6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261640-30-5
• MF: C₁₃H₄ClF₇
• MW: 328.612687110901
• CID: 4990311
• Update Time: 2025-06-10

6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H4ClF7/c14-5-3-1-2-4(13(20)21)6(5)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
• InChI Key： LQFUACUCSOIZKR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)F)=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

Professional Introduction to Compound with CAS No 1261640-30-5 and Product Name: 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

The compound with the CAS number 1261640-30-5 and the product name 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl represents a significant advancement in the field of pharmaceutical chemistry. This specialized biphenyl derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple fluorine atoms and a chloro substituent in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

Recent research in the domain of fluorinated aromatic compounds has highlighted their role in enhancing the bioavailability and metabolic stability of drug molecules. The 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl structure exemplifies this trend by incorporating fluorine atoms at strategic positions. These fluorine atoms not only improve the compound's lipophilicity but also contribute to its resistance against metabolic degradation. Such attributes are particularly crucial in the development of small-molecule drugs designed to interact with biological targets over prolonged periods.

The synthesis of 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl involves a series of carefully orchestrated chemical reactions that highlight the precision required in modern pharmaceutical synthesis. The introduction of fluorine atoms at the 2-position and 2',3',4',5',6-positions of the biphenyl core is achieved through multi-step processes that often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These synthetic methodologies are critical in ensuring high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl have shown promising results in various pharmacological assays. Its structural motif suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the electron-withdrawing nature of the fluorine atoms can modulate the reactivity of adjacent functional groups, enabling fine-tuning of pharmacological properties. This flexibility makes it an attractive scaffold for designing molecules with tailored therapeutic effects.

The incorporation of a chloro substituent at the 6' position further enhances the compound's pharmacological profile. Chloro-substituted aromatic compounds are well-documented for their ability to enhance binding affinity and selectivity towards biological targets. This feature is particularly relevant in drug discovery efforts aimed at developing treatments for neurological disorders, where precise targeting is essential. The unique combination of fluorine and chloro substituents in 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl positions it as a promising lead compound for further investigation.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with potential biological targets at an atomic level. These simulations have helped identify key binding pockets and optimized molecular orientations for enhanced efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental data to accelerate the development process.

The potential applications of 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl extend beyond traditional pharmaceuticals. Its structural complexity and functional diversity make it a valuable intermediate in the synthesis of more complex molecules. Researchers are exploring its utility in developing novel agrochemicals and materials science applications where similar fluorinated aromatic compounds have demonstrated utility. This versatility underscores the importance of investing in basic research to uncover new applications for existing chemical entities.

As our understanding of fluorinated compounds continues to evolve, so does our ability to harness their potential for therapeutic benefit. The case of 6'-Chloro-2'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl exemplifies how structural modifications can lead to compounds with novel properties and functionalities. Continued exploration in this area will undoubtedly yield more discoveries that push the boundaries of what is possible in medicinal chemistry.